![molecular formula C8H11N3OS B5559698 N-(2,6-dimethyl-4-oxo-1(4H)-pyridinyl)thiourea](/img/structure/B5559698.png)
N-(2,6-dimethyl-4-oxo-1(4H)-pyridinyl)thiourea
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Description
N-(2,6-dimethyl-4-oxo-1(4H)-pyridinyl)thiourea, also known as DMTU, is a synthetic compound that has been extensively used in scientific research for its unique properties. DMTU is a potent antioxidant that has shown promising results in various studies related to oxidative stress and inflammation.
Scientific Research Applications
Environmental and Biological Sensing
Thioureas and their derivatives have found substantial use as sensitive and selective chemosensors for environmental and biological analytes. These compounds, characterized by their ability to establish inter- and intramolecular hydrogen bonding, serve as effective sensors for various ions and molecules in biological, environmental, and agricultural samples. The sensitivity and selectivity of thiourea-based chemosensors make them invaluable in detecting pollutants and other significant substances, with potential applications in designing new sensors for future environmental and biological monitoring (Al-Saidi & Khan, 2022).
Coordination Chemistry and Medicinal Applications
The coordination chemistry of thiourea derivatives with metals such as copper (Cu), silver (Ag), and gold (Au) showcases their versatility in biological and medicinal applications. Thiourea derivatives' ability to form complexes with these metals enhances their activity in pharmaceutical chemistry. These complexes are investigated for their potential as medicinal agents, highlighting thiourea derivatives' role in developing therapeutic agents and chemosensors for detecting environmental and biological ions and cations (Khan et al., 2020).
Radioprotection in Agriculture
Research into the radioprotective effects of novel thiourea compounds on agricultural development has provided insights into their potential benefits. Specifically, studies on pea (Pisum sativum L.) development under gamma-ray exposure have revealed that certain thiourea derivatives can significantly mitigate radiation-induced damage, enhancing plant growth and mutation rates beneficial for agricultural improvements (Mehandjiev et al., 2002).
Gold Extraction in Mining
In the field of extractive metallurgy, thiourea serves as an alternative to cyanide for gold leaching from various mineral resources. The use of thiourea in gold extraction, characterized by its ability to form complexes with gold, offers a less toxic and potentially more environmentally friendly method than traditional cyanide leaching. Recent advancements have focused on optimizing thiourea-based leaching processes, emphasizing the need for effective oxidants and addressing challenges such as thiourea decomposition and the influence of other minerals (Li & Miller, 2006).
properties
IUPAC Name |
(2,6-dimethyl-4-oxopyridin-1-yl)thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3OS/c1-5-3-7(12)4-6(2)11(5)10-8(9)13/h3-4H,1-2H3,(H3,9,10,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGGRHBLEBYFEBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)C=C(N1NC(=S)N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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